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Compound of Interest

Compound Name: 3-Pyridinealdoxime

Cat. No.: B3426315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for 3-Pyridinealdoxime. The information is intended to equip laboratory

personnel with the necessary knowledge to handle this compound safely and effectively.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. Key properties of 3-Pyridinealdoxime are summarized in the

table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3426315?utm_src=pdf-interest
https://www.benchchem.com/product/b3426315?utm_src=pdf-body
https://www.benchchem.com/product/b3426315?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name 3-Pyridinealdoxime

Synonyms
Nicotinaldehyde oxime, Pyridine-3-

carboxaldehyde oxime

CAS Number 1193-92-6[1]

Molecular Formula C₆H₆N₂O[1]

Molecular Weight 122.12 g/mol [1]

Appearance White to off-white powder/solid[1][2]

Melting Point 150-153 °C[1][3][4]

Boiling Point 233.1 °C at 760 mmHg (estimated)[3][5]

Density 1.14 g/cm³ (estimated)[3][5]

Flash Point 94.8 °C (estimated)[3][5]

Solubility No information available

pKa pK1: 4.07, pK2: 10.39 (25°C)[2]

Hazard Identification and GHS Classification
3-Pyridinealdoxime is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). It is crucial to be aware of these

hazards to implement appropriate safety measures.
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Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302 Harmful if swallowed

Acute Toxicity, Dermal Category 4 H312
Harmful in contact

with skin

Acute Toxicity,

Inhalation
Category 4 H332 Harmful if inhaled

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
Category 2 H319

Causes serious eye

irritation

Specific Target Organ

Toxicity - Single

Exposure

Category 3 H335
May cause respiratory

irritation

Signal Word: Warning[1]

Hazard Pictograms:

alt text

Handling and Storage Precautions
Proper handling and storage are paramount to minimizing the risks associated with 3-
Pyridinealdoxime.

Handling:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of dust.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

a particulate filter.[1]

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes of carbon oxides and nitrogen oxides under fire

conditions.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Toxicological Information
The available toxicological data for 3-Pyridinealdoxime is limited. The most cited value is for

acute toxicity via the intraperitoneal route.

Metric Species Route Value

LD50 Mouse Intraperitoneal 200 mg/kg[2][4]

Experimental Protocols
While specific experimental reports for the toxicological evaluation of 3-Pyridinealdoxime are

not readily available in the public domain, the following sections describe the likely

methodologies based on standardized OECD guidelines for chemical safety testing.

Acute Oral Toxicity (OECD Guideline 423)
This method is used to estimate the acute oral toxicity of a substance.

Preparation Dosing and Observation Data Analysis and Classification

Animal Selection and Acclimatization
(e.g., female rats, specific pathogen-free)

Dose Formulation
(3-Pyridinealdoxime in a suitable vehicle, e.g., water or corn oil)

Oral Gavage Administration
(Single dose at a starting concentration, e.g., 300 mg/kg)

Dose Administration Clinical Observation
(Monitor for signs of toxicity and mortality for at least 14 days)

Post-dosing Data Collection and Analysis
(Record body weight changes, clinical signs, and necropsy findings)

Data Collection GHS Classification
(Determine the appropriate acute toxicity category based on the outcome)

Interpretation
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Click to download full resolution via product page

Caption: Generalized workflow for acute oral toxicity testing.

Skin Irritation/Corrosion (OECD Guideline 404)
This test determines the potential of a substance to cause skin irritation or corrosion.

Preparation Application and Exposure Observation and Scoring

Animal Selection
(e.g., Albino rabbits)

Test Site Preparation
(Clipping of fur from the dorsal area)

Application of 3-Pyridinealdoxime
(0.5 g of the powder moistened with a small amount of water)

Substance Application Exposure Period
(Cover with a gauze patch for 4 hours)

Exposure Observation Period
(Examine for erythema and edema at 1, 24, 48, and 72 hours after patch removal)

Post-exposure Scoring of Skin Reactions
(Grade skin reactions according to a standardized scale)

Evaluation

Click to download full resolution via product page

Caption: Generalized workflow for skin irritation testing.

Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Preparation Instillation and Observation Scoring and Classification

Animal Selection
(e.g., Albino rabbits)

Pre-test Eye Examination
(Ensure no pre-existing corneal defects)

Instillation of 3-Pyridinealdoxime
(Apply a small amount to the conjunctival sac of one eye)

Substance Instillation Observation Period
(Examine eyes at 1, 24, 48, and 72 hours post-instillation)

Post-instillation Scoring of Ocular Lesions
(Grade corneal opacity, iris lesions, and conjunctival redness and chemosis)

Evaluation Classification
(Determine if the substance is an eye irritant)

Interpretation

Click to download full resolution via product page

Caption: Generalized workflow for eye irritation testing.

Potential Toxicological Signaling Pathways
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Specific signaling pathways for the toxicity of 3-Pyridinealdoxime have not been extensively

studied. However, based on its pyridine structure and its irritant properties, it is plausible that its

toxicity involves mechanisms common to other irritants and pyridine-containing compounds.

Exposure and Initial Interaction

Cellular Response

Physiological Effect

3-Pyridinealdoxime Exposure
(e.g., skin, eyes, respiratory tract)

Interaction with Cell Membranes

Activation of Nociceptors and
Inflammatory Receptors

Activation of MAPK Signaling Pathways
(e.g., ERK, JNK, p38) Activation of NF-κB Pathway

Pro-inflammatory Cytokine and
Chemokine Production

Cellular Stress and Damage

Clinical Symptoms
(Irritation, Pain, Redness)
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Caption: Plausible inflammatory signaling pathway for irritant compounds.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment. Always consult the most current

Safety Data Sheet (SDS) from the manufacturer before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3426315?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

